Cas no 438542-87-1 (1,2-PropanediaMine, N1-[(6-chloro-3-pyridinyl)Methyl]-2-Methyl-)

1,2-PropanediaMine, N1-[(6-chloro-3-pyridinyl)Methyl]-2-Methyl- structure
438542-87-1 structure
Product Name:1,2-PropanediaMine, N1-[(6-chloro-3-pyridinyl)Methyl]-2-Methyl-
CAS No:438542-87-1
MF:C10H16ClN3
MW:213.707140922546
CID:831652
Update Time:2026-04-29

1,2-PropanediaMine, N1-[(6-chloro-3-pyridinyl)Methyl]-2-Methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-PropanediaMine, N1-[(6-chloro-3-pyridinyl)Methyl]-2-Methyl-
    • (2-AMINO-2-METHYLPROPYL)[(6-CHLOROPYRIDIN-3-YL)METHYL]AMINE
    • N<sup>1</sup>-[(6-Chloro-3-pyridinyl)methyl]-2-methyl-1,2-propanediamine
    • Inchi: InChI=1S/C10H16ClN3/c1-10(2,12)7-13-5-8-3-4-9(11)14-6-8/h3-4,6,13H,5,7,12H2,1-2H3
    • InChI Key: VEWSIPZSBCVFCN-UHFFFAOYSA-N
    • SMILES: CC(C)(CNCC1=CN=C(C=C1)Cl)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
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